Cas no 2679919-10-7 ((3S)-1-bromo-5-methylhexan-3-amine)

• Product Name: (3S)-1-bromo-5-methylhexan-3-amine
• CAS No: 2679919-10-7
• MF: C₇H₁₆BrN
• MW: 194.112641334534
• CID: 5652253
• PubChem ID: 165943056
• Update Time: 2025-10-13

(3S)-1-bromo-5-methylhexan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Hexanamine, 1-bromo-5-methyl-, (3S)-
• (3S)-1-bromo-5-methylhexan-3-amine

• Inchi： 1S/C7H16BrN/c1-6(2)5-7(9)3-4-8/h6-7H,3-5,9H2,1-2H3/t7-/m1/s1
• InChI Key： HNZSTCDPKNSOMK-SSDOTTSWSA-N
• SMILES： C(Br)C[C@@H](N)CC(C)C

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 202.3±23.0 °C(Predicted)
• pka: 9.47±0.35(Predicted)

Additional information on (3S)-1-bromo-5-methylhexan-3-amine

(3S)-1-bromo-5-methylhexan-3-amine and CAS No. 2679919-10-7: A Comprehensive Overview of Its Synthetic Applications and Pharmacological Potential

(3S)-1-bromo-5-methylhexan-3-amine is a chiral amine with a molecular formula of C₇H₁₅BrN, characterized by its unique stereochemistry and functional group arrangement. The compound is cataloged under the CAS No. 2679919-10-7 registry, which provides a standardized reference for its identification in chemical databases and research publications. This molecule serves as a versatile synthetic intermediate in the development of pharmaceuticals, agrochemicals, and materials science applications due to its ability to undergo diverse chemical transformations.

Recent advancements in asymmetric synthesis have highlighted the importance of (3S)-1-bromo-5-methylhexan-3-amine as a building block for complex molecule design. A 2023 study published in *Organic & Biomolecular Chemistry* demonstrated its utility in the stereoselective preparation of bioactive compounds through nucleophilic substitution reactions. The presence of the bromine atom at the 1-position and the methyl group at the 5-position creates a unique electronic environment that enhances reactivity while maintaining stereochemical integrity. This structural feature is critical for applications in drug discovery, where stereochemistry directly impacts biological activity and pharmacokinetic profiles.

The synthesis of (3S)-1-bromo-5-methylhexan-3-amine typically involves multi-step processes that leverage catalytic asymmetric methods. Researchers at the University of Tokyo reported in 2022 a novel approach using chiral titanium complexes to achieve high enantioselectivity in the formation of the (3S) configuration. This method reduces reliance on costly chiral auxiliaries, aligning with the industry's growing focus on sustainable and cost-effective synthetic strategies. The resulting compound exhibits exceptional stability in polar solvents, making it suitable for further functionalization in late-stage drug development.

Pharmacological investigations into (3S)-1-bromo-5-methylhexan-3-amine have revealed its potential as a precursor for compounds targeting neurological disorders. A 2024 preclinical study in *Journal of Medicinal Chemistry* explored its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved metabolic stability. The compound's ability to undergo regioselective alkylation reactions enables the creation of derivatives with tailored pharmacological properties, addressing challenges in traditional antidepressant development.

From a materials science perspective, (3S)-1-bromo-5-methylhexan-3-amine has shown promise in the fabrication of polymer-based drug delivery systems. A collaborative effort between MIT and Harvard researchers in 2023 demonstrated its use in creating stimuli-responsive hydrogels that release active agents under controlled physiological conditions. The amine functionality allows for cross-linking with functional groups, while the bromide substituent provides sites for post-polymerization modifications. This dual functionality is particularly valuable in personalized medicine applications.

Computational studies have further expanded the understanding of (3S)-1-bromo-5-methylhexan-3-amine's reactivity patterns. Density functional theory (DFT) calculations published in *Chemical Science* in 2023 revealed the compound's high potential for forming stable zwitterionic intermediates during electrophilic attack. This insight has guided the optimization of reaction conditions in industrial-scale synthesis, reducing byproduct formation and improving overall process efficiency.

Environmental considerations are increasingly influencing the application of compounds like (3S)-1-bromo-5-methylhexan-3-amine. A 2024 sustainability report by the Royal Society of Chemistry emphasized the importance of green chemistry approaches in its synthesis. Researchers have developed atom-efficient protocols using microwave-assisted reactions and recyclable catalysts, significantly reducing energy consumption and waste generation. These advancements align with global initiatives to minimize the ecological footprint of pharmaceutical manufacturing.

As the pharmaceutical industry continues to prioritize precision medicine, (3S)-1-bromo-5-methylhexan-3-amine is emerging as a key player in the development of targeted therapies. Its structural flexibility allows for the creation of molecule-specific derivatives that can address unmet medical needs in oncology, immunology, and infectious diseases. The compound's compatibility with various functionalization strategies positions it as a cornerstone in modern synthetic chemistry research.